2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one
• InChI: InChI=1S/C13H17N3O/c17-13-9-5-1-2-6-10(9)15-12(16-13)11-7-3-4-8-14-11/h3-4,7-10,12,15H,1-2,5-6H2,(H,16,17)
• InChI Key: PZQUXDBPRBRJLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)NC(N2)C3=CC=CC=N3

Description

2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one is a heterocyclic compound that features a quinazolinone core structure fused with a pyridine ring. This compound is of interest in medicinal chemistry due to its potential biological activities, including antimicrobial, antiviral, and antitumor properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one typically involves the following steps:

Formation of the Quinazolinone Core: This can be achieved through the cyclization of an appropriate anthranilic acid derivative with a suitable aldehyde or ketone under acidic or basic conditions.

Introduction of the Pyridine Ring: The pyridine ring can be introduced via a nucleophilic substitution reaction, where a halogenated pyridine derivative reacts with the quinazolinone core in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to enhance reaction rates and selectivity .

Chemical Reactions Analysis

Types of Reactions

2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions can yield dihydroquinazolinone derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups onto the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often require bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone derivatives with higher oxidation states, while reduction can produce dihydroquinazolinone derivatives .

Scientific Research Applications

2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s potential antimicrobial and antiviral properties make it a candidate for studying biological interactions and mechanisms.

Medicine: Its antitumor activity is of interest for developing new cancer therapies.

Industry: The compound can be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. For example, its antitumor activity may be attributed to its ability to inhibit certain enzymes or proteins involved in cell proliferation. The exact molecular targets and pathways can vary depending on the specific biological activity being studied .

Comparison with Similar Compounds

Similar Compounds

2-(Pyridin-2-yl)pyrimidine: This compound also features a pyridine ring and exhibits similar biological activities.

2-(Pyridin-2-yl)imidazole: Another heterocyclic compound with a pyridine ring, known for its antimicrobial properties.

Uniqueness

2-pyridin-2-yl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-one is unique due to its specific quinazolinone core structure fused with a pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific research applications .